Cas no 9041-35-4 (Sephadex G 25)

Sephadex G-25 is a cross-linked dextran gel filtration medium designed for group separation and desalting applications. With an exclusion limit of approximately 5,000 Da for globular proteins, it effectively separates small molecules (e.g., salts, dyes, or peptides) from larger biomolecules (e.g., proteins, nucleic acids). Its porous structure ensures rapid equilibration and high flow rates, making it suitable for both laboratory and industrial-scale purification. Sephadex G-25 is chemically stable across a broad pH range (2–13) and compatible with aqueous and organic solvents. Available in fine, medium, and coarse particle sizes, it offers flexibility for batch or column-based separations while maintaining minimal nonspecific binding.

Sephadex G 25 structure

Product Name:Sephadex G 25

CAS No:9041-35-4

MF:C₉H₂₀O₉

MW:0

CID:804591

Update Time:2025-05-28

Sephadex G 25 Chemical and Physical Properties

Names and Identifiers

- Sephadex G 25
- Sephadex G150
- Sephadex G200
- Sephadex G100
- SEPHADEX G-25, FINE 20-80MICRON
- Sephadex G-25
- (2R,3R,4R,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
- BR,40-120um
- Propane-1,2,3-triol--hexopyranose (1/1)
- G 25
- Sephadex® G25
- Inchi： 1S/C6H12O6.C3H8O3/c7-1-2-3(8)4(9)5(10)6(11)12-2;4-1-3(6)2-5/h2-11H,1H2;3-6H,1-2H2/t2-,3-,4-,5-,6-;/m1./s1
- InChI Key： BCPVZFFJGCURNR-OCOFDJSDSA-N
- SMILES： O1[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])O[H].O([H])C([H])(C([H])([H])O[H])C([H])([H])O[H]

Computed Properties

Exact Mass: 272.11100
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 176
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 171

Experimental Properties

Color/Form: Not determined
PSA: 171.07000
LogP: -4.88950
Solubility: Not determined

Sephadex G 25 Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22
Storage Condition：room temp

Sephadex G 25 Customs Data

HS CODE：39139000

Sephadex G 25 Pricemore >>

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HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	PJTG025-25g	Sephadex G 25	9041-35-4		25g	￥450元	2023-09-15
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SHANG HAI YUAN YE Biotechnology Co., Ltd.	S14031-100g	Sephadex G-25	9041-35-4	:：1000～5000；()：100～5000	100g	￥1050.00	2022-01-07
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